Cas no 72242-66-1 (2,5-Furandione, dihydro-3-(2,4,4-trimethyl-2-pentenyl)-)

• Product Name: 2,5-Furandione, dihydro-3-(2,4,4-trimethyl-2-pentenyl)-
• CAS No: 72242-66-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 544279
• PubChem ID: 71404464
• Update Time: 2025-04-19

2,5-Furandione, dihydro-3-(2,4,4-trimethyl-2-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, dihydro-3-(2,4,4-trimethyl-2-pentenyl)-
• 3-(2,4,4-trimethylpent-2-enyl)oxolane-2,5-dione
• DTXSID50825306
• 3-(2,4,4-Trimethylpent-2-en-1-yl)oxolane-2,5-dione
• 72242-66-1

• Inchi： 1S/C12H18O3/c1-8(7-12(2,3)4)5-9-6-10(13)15-11(9)14/h7,9H,5-6H2,1-4H3
• InChI Key： TVRJIXCIWRQYNL-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)CC(C)=CC(C)(C)C)=O

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37